Cas no 1251586-41-0 (N-(2-methoxy-5-methylphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine)

• Product Name: N-(2-methoxy-5-methylphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine
• CAS No: 1251586-41-0
• MF: C₂₂H₂₄N₄O₂
• MW: 376.451564788818
• CID: 5402526
• Update Time: 2025-06-08

N-(2-methoxy-5-methylphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(2-methoxy-5-methylanilino)-7-methyl-1,8-naphthyridin-3-yl]-pyrrolidin-1-ylmethanone
• N-(2-methoxy-5-methylphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine

• Inchi： 1S/C22H24N4O2/c1-14-6-9-19(28-3)18(12-14)25-20-16-8-7-15(2)24-21(16)23-13-17(20)22(27)26-10-4-5-11-26/h6-9,12-13H,4-5,10-11H2,1-3H3,(H,23,24,25)
• InChI Key： UVFAAYUTWYUTGQ-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC(C)=CC=C2OC)C2C(N=C1)=NC(C)=CC=2)(N1CCCC1)=O

Additional information on N-(2-methoxy-5-methylphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine

Comprehensive Overview of N-(2-methoxy-5-methylphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine (CAS No. 1251586-41-0)

The compound N-(2-methoxy-5-methylphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine (CAS No. 1251586-41-0) is a specialized organic molecule with a unique structural framework. Its 1,8-naphthyridine core is functionalized with a pyrrolidine-1-carbonyl group and a methoxy-5-methylphenyl substituent, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications due to its pharmacophore-like properties, which align with current trends in targeted therapy and small-molecule inhibitors.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in cancer research and neurodegenerative disease studies. The 1,8-naphthyridine scaffold, in particular, has gained attention for its bioisosteric potential, often serving as a kinase inhibitor or GPCR modulator. This compound’s pyrrolidine carbonyl moiety further enhances its binding affinity, a feature highly sought after in high-throughput screening campaigns. Users searching for "1,8-naphthyridine derivatives" or "pyrrolidine-carbonyl bioactive compounds" will find this molecule particularly relevant.

The methoxy-methylphenyl group in N-(2-methoxy-5-methylphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine contributes to its lipophilicity and blood-brain barrier permeability, key factors in CNS drug development. These attributes resonate with trending searches like "BBB-penetrant small molecules" and "CNS-targeted therapeutics". Additionally, its structural complexity aligns with the growing focus on fragment-based drug design, a hot topic in computational chemistry forums.

From a synthetic chemistry perspective, the compound’s multi-step synthesis involves Pd-catalyzed cross-coupling and amide bond formation, techniques frequently discussed in organic synthesis optimization queries. Its CAS No. 1251586-41-0 serves as a critical identifier for researchers tracking structure-activity relationships (SAR) in naphthyridine analogs. Laboratories focusing on lead compound optimization often reference such highly functionalized naphthyridines to explore selectivity profiles against biological targets.

Beyond its pharmaceutical potential, this compound’s physicochemical properties (e.g., logP, hydrogen bond acceptors) make it a candidate for ADMET prediction studies, a recurring theme in preclinical research discussions. Searches for "naphthyridine solubility enhancers" or "pyrrolidine-based druglikeness" highlight its relevance in formulation science. Furthermore, its structural novelty positions it as a valuable chemical probe for mechanistic studies in cell signaling pathways.

In summary, N-(2-methoxy-5-methylphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine (CAS No. 1251586-41-0) embodies the intersection of cutting-edge chemistry and translational research. Its design caters to contemporary needs in precision medicine and molecular targeting, addressing frequently searched topics like "next-generation kinase inhibitors" and "heterocyclic scaffolds for drug design". As the scientific community continues to unravel its therapeutic potential, this compound remains a promising candidate for diverse biomedical applications.